4-(1,1-dioxido-3-oxoisothiazolidin-2-yl)-N-(2-methoxyphenyl)benzenesulfonamide
Overview
Description
4-(1,1-dioxido-3-oxoisothiazolidin-2-yl)-N-(2-methoxyphenyl)benzenesulfonamide, also known as DBIBO, is a chemical compound that has been of great interest to the scientific community due to its potential applications in various fields. DBIBO is a sulfonamide-based compound that possesses a unique chemical structure, which makes it a promising candidate for drug development, as well as other scientific research applications.
Mechanism of Action
The mechanism of action of 4-(1,1-dioxido-3-oxoisothiazolidin-2-yl)-N-(2-methoxyphenyl)benzenesulfonamide is not fully understood, but it is believed to act by inhibiting the activity of certain enzymes that are involved in the inflammatory response. 4-(1,1-dioxido-3-oxoisothiazolidin-2-yl)-N-(2-methoxyphenyl)benzenesulfonamide has been shown to inhibit the activity of cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX), which are enzymes that play a key role in the inflammatory response. 4-(1,1-dioxido-3-oxoisothiazolidin-2-yl)-N-(2-methoxyphenyl)benzenesulfonamide has also been shown to inhibit the activity of certain proteins that are involved in the growth and proliferation of cancer cells.
Biochemical and Physiological Effects:
4-(1,1-dioxido-3-oxoisothiazolidin-2-yl)-N-(2-methoxyphenyl)benzenesulfonamide has been shown to have several biochemical and physiological effects that make it a promising candidate for drug development. The compound has been shown to have anti-inflammatory effects, which make it a potential candidate for the treatment of inflammatory diseases such as arthritis. 4-(1,1-dioxido-3-oxoisothiazolidin-2-yl)-N-(2-methoxyphenyl)benzenesulfonamide has also been shown to have anti-tumor effects, which make it a potential candidate for the treatment of cancer.
Advantages and Limitations for Lab Experiments
4-(1,1-dioxido-3-oxoisothiazolidin-2-yl)-N-(2-methoxyphenyl)benzenesulfonamide has several advantages and limitations for lab experiments. The compound has a unique chemical structure, which makes it a promising candidate for drug development. 4-(1,1-dioxido-3-oxoisothiazolidin-2-yl)-N-(2-methoxyphenyl)benzenesulfonamide is also relatively easy to synthesize, which makes it a useful compound for lab experiments. However, 4-(1,1-dioxido-3-oxoisothiazolidin-2-yl)-N-(2-methoxyphenyl)benzenesulfonamide has some limitations, such as its low solubility in water, which can make it difficult to work with in certain lab experiments.
Future Directions
There are several future directions for research on 4-(1,1-dioxido-3-oxoisothiazolidin-2-yl)-N-(2-methoxyphenyl)benzenesulfonamide. One potential direction is to further investigate the mechanism of action of the compound, in order to better understand its effects on the body. Another potential direction is to explore the potential applications of 4-(1,1-dioxido-3-oxoisothiazolidin-2-yl)-N-(2-methoxyphenyl)benzenesulfonamide in the treatment of various diseases, such as arthritis and cancer. Additionally, researchers may investigate the potential use of 4-(1,1-dioxido-3-oxoisothiazolidin-2-yl)-N-(2-methoxyphenyl)benzenesulfonamide as a starting point for the development of new drugs with improved properties.
Scientific Research Applications
4-(1,1-dioxido-3-oxoisothiazolidin-2-yl)-N-(2-methoxyphenyl)benzenesulfonamide has been extensively studied for its potential applications in various fields of scientific research. The compound has been found to possess several unique properties that make it a promising candidate for drug development, as well as other scientific research applications. 4-(1,1-dioxido-3-oxoisothiazolidin-2-yl)-N-(2-methoxyphenyl)benzenesulfonamide has been shown to have anti-inflammatory, anti-tumor, and anti-oxidant properties, which make it a potential candidate for the treatment of various diseases.
properties
IUPAC Name |
N-(2-methoxyphenyl)-4-(1,1,3-trioxo-1,2-thiazolidin-2-yl)benzenesulfonamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16N2O6S2/c1-24-15-5-3-2-4-14(15)17-26(22,23)13-8-6-12(7-9-13)18-16(19)10-11-25(18,20)21/h2-9,17H,10-11H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NROSVDJXDMWWPH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1NS(=O)(=O)C2=CC=C(C=C2)N3C(=O)CCS3(=O)=O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16N2O6S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
396.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(1,1-dioxido-3-oxoisothiazolidin-2-yl)-N-(2-methoxyphenyl)benzenesulfonamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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